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Compound of Interest

Compound Name: 3-Methyl-1,2-butadiene

Cat. No.: B1215419

Introduction

3-Methyl-1,2-butadiene, also known as 1,1-dimethylallene, is a colorless, highly flammable
liquid organic compound with the chemical formula CsHs.[1][2] It is primarily used in organic
synthesis reactions as an intermediate for producing rubber, plastics, and other chemicals.[3][4]
Due to its high volatility, flammability, and specific health hazards, strict adherence to safety
protocols is essential when handling this compound in a research or drug development setting.
These application notes provide detailed safety precautions, handling protocols, and
emergency procedures to minimize risks for laboratory personnel.

Hazard Identification and Classification

3-Methyl-1,2-butadiene is classified as a hazardous chemical under the Globally Harmonized
System (GHS).[2] The primary hazards include its extreme flammability and the potential for
serious health effects upon exposure.[2]

Table 1: GHS Hazard Classification for 3-Methyl-1,2-butadiene
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Hazard Class Hazard Statement Signal Word Pictogram(s)

H225: Highly

Flammable Liquids L
flammable liquid Danger (4)

Category 2
( gory 2) and vapor.[2]

o H304: May be fatal if
Aspiration Hazard

swallowed and enters Danger HTRRY AT
(Category 1) )

airways.[2]
Skin Irritation H315: Causes skin ]

S Warning !
(Category 2) irritation.[2]
Eye Irritation H319: Causes serious ]

o Warning !

(Category 2A) eye irritation.[2]

| Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation |
H335: May cause respiratory irritation.[2] | Warning | ! |

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methyl-1,2-butadiene is critical for
safe handling and storage. Its low flash point and boiling point indicate a significant fire and
explosion hazard at ambient temperatures.

Table 2: Physical and Chemical Properties of 3-Methyl-1,2-butadiene
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Property

Molecular Formula

Value

CsHs[1][21[3]

Molecular Weight

68.12 g/mol [1][2]

Appearance Colorless to almost colorless liquid[1]
Boiling Point 40-41 °C (104-106 °F)[1][3]

Melting Point -148 °C (-234 °F)

Flash Point -12 °C (10.4 °F) - closed cup

Density 0.694 g/mL at 25 °CJ[1]

Vapor Pressure

426 mmHg at 25 °C[2]

Solubility

Soluble in ether, benzene, acetone, and ethanol.

[1]3]

| Refractive Index | n20/D 1.419[1] |

Personal Protective Equipment (PPE) Protocol

A risk assessment should be performed before any handling of 3-Methyl-1,2-butadiene to

ensure appropriate PPE is selected. The following protocol outlines minimum requirements.

Experimental Protocol for PPE Selection:

o Eye and Face Protection: Wear chemical safety goggles conforming to OSHA's 29 CFR

1910.133 or European Standard EN166.[5] In situations with a high potential for splashing, a

face shield must be worn in addition to goggles.[6]

o Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective gloves

(e.g., Butyl or Viton gloves are often recommended for similar chemicals) to prevent skin

contact.[5][7] Ensure clothing is antistatic.[8] An emergency shower must be readily

accessible.[5]

» Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a

certified chemical fume hood.[5][9] If exposure limits are likely to be exceeded or ventilation
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is inadequate, use a NIOSH/MSHA-approved respirator with an appropriate organic vapor
cartridge.[5][7]
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Task Assessment
C Assess T@
High Splash| Potential Emergency or
(e.g., large fransfers) Large Spill
Required PPE

Additional PPE: Emergency PPE:

Routine Handling

- Face Shield (in fume hood)

- Chemical Apron

- SCBA or Full-Face Respirator
- Chemical Resistant Suit

(in addition to)

Minimum PPE:
- Safety Goggles

- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves
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Spill Detected

3. Don Full PPE
(incl. Respirator)

4. Contain Spill with
Inert Absorbent

5. Collect Waste into
Sealed Container
(Use Non-Sparking Tools)

6. Decontaminate Area
& Equipment

7. Dispose of Waste via
EH&S Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl-1,2-butadiene]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-1-2-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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